N-(2,4-dimethoxyphenyl)-2-((2-isopropyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)butanamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[(3-oxo-2-propan-2-yl-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]butanamide
• InChI: InChI=1S/C25H28N4O4S/c1-6-20(23(30)26-18-12-11-15(32-4)13-19(18)33-5)34-25-27-17-10-8-7-9-16(17)22-28-21(14(2)3)24(31)29(22)25/h7-14,20-21H,6H2,1-5H3,(H,26,30)
• InChI Key: SZFQDFYXTLKINL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=C(C=C(C=C1)OC)OC)SC2=NC3=CC=CC=C3C4=NC(C(=O)N42)C(C)C
• Molecular Formula: C25H28N4O4S
• Molecular Weight: 480.6 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-((2-isopropyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)butanamide is a useful research compound. Its molecular formula is C25H28N4O4S and its molecular weight is 480.58. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dimethoxyphenyl)-2-((2-isopropyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dimethoxyphenyl)-2-((2-isopropyl-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitumor Evaluation

Researchers have designed and synthesized a novel series of compounds based on 4(3H)-quinazolinone scaffolds, demonstrating significant anticancer activity across various tumor cell lines. These compounds, including those with trimethoxyanilides and benzyl-substituted quinazolinones, have shown broad-spectrum antitumor activity, with some demonstrating potency comparable or superior to existing chemotherapy agents (Mohamed et al., 2016; Ibrahim A. Al-Suwaidan et al., 2016).

Antimicrobial Activity

Quinazoline-based compounds have also been investigated for their antimicrobial efficacy. A library of quinazoline-based thiourea/4-thiazolidinone/chalcone hybrids was synthesized and showed promising results against resistant microbial strains, with one analog demonstrating significant inhibition of bacterial growth (D. R. Shah et al., 2015).

Synthesis and Reactivity

The exploration of novel synthetic routes to produce quinazolinone derivatives has been a subject of interest, aiming at the development of compounds with potential biological activities. Studies have focused on efficient methods to synthesize these derivatives, with potential applications in the discovery of new therapeutic agents (P. Langer et al., 2001; A. Kornicka et al., 2004).